3-(3,4-Dichlorophenyl)propan-1-ol
Cat. No. B3383212
M. Wt: 205.08 g/mol
InChI Key: SMFPSLHLQXSDGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129361B2
Procedure details
A suspension of Compound 38-1 (3.21 g) and chlorotris(triphenylphosphine)rhodium(I) (1.60 g) in toluene (100 ml) was stirred under a hydrogen atmosphere at 60° C. for 10 hr. The reaction mixture was filtered through celite and concentrated. The obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=98:2-80:20) to give the object product (2.83 g) as a brown oil.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([C:9]#[C:10][CH2:11][OH:12])[CH:5]=[CH:6][C:7]=1[Cl:8]>C1(C)C=CC=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cl-].[Rh]>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][CH2:10][CH2:11][OH:12])[CH:5]=[CH:6][C:7]=1[Cl:8] |f:2.3.4.5.6|
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Inputs
Step One
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Name
|
|
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Quantity
|
3.21 g
|
|
Type
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reactant
|
|
Smiles
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ClC=1C=C(C=CC1Cl)C#CCO
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|
Name
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|
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Quantity
|
100 mL
|
|
Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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|
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Quantity
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1.6 g
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|
Type
|
catalyst
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Smiles
|
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-].[Rh]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred under a hydrogen atmosphere at 60° C. for 10 hr
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=98:2-80:20)
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
|
|
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Type
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product
|
|
Smiles
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ClC=1C=C(C=CC1Cl)CCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.83 g | |
| YIELD: CALCULATEDPERCENTYIELD | 86.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
